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Compound of Interest

Compound Name: 3,3-Diethyl-2-methylhexane

Cat. No.: B14550814 Get Quote

Undecane, with the chemical formula C11H24, is an alkane hydrocarbon with a total of 159

structural isomers.[1][2][3][4][5] This guide provides a comprehensive overview of the

International Union of Pure and Applied Chemistry (IUPAC) names and known synonyms for

these isomers. The structural diversity of these isomers leads to a range of physical properties,

which are of interest in various fields of chemical research and development.

Nomenclature of Undecane Isomers
The systematic naming of the isomers of undecane follows the IUPAC nomenclature rules for

organic chemistry. This involves identifying the longest continuous carbon chain as the parent

alkane and then naming the various alkyl groups attached to this chain.

Straight-Chain Isomer

The simplest isomer of C11H24 is the straight-chain alkane, n-undecane.

IUPAC Name Synonyms

Undecane n-Undecane, Hendecane[1][5][6][7]

Branched-Chain Isomers

The remaining 158 isomers are branched-chain alkanes. These are systematically named

based on the longest carbon chain in the molecule. Most of these highly branched isomers are

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b14550814?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Undecane
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Isomers_of_Undecane_C11H24_and_Their_Properties.pdf
https://simple.wikipedia.org/wiki/Undecane
http://www.chem.ucla.edu/~harding/IGOC/U/undecane.html
https://www.nacchemical.com/undecane-c11h24--3549824.html
https://en.wikipedia.org/wiki/Undecane
https://www.nacchemical.com/undecane-c11h24--3549824.html
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane
https://webbook.nist.gov/cgi/cbook.cgi?Source=1946SHE%2FWHI32&Units=SI&Mask=1861
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14550814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


referred to primarily by their IUPAC name, and common synonyms are rare.

The isomers can be classified based on the length of their parent carbon chain. The following

diagram illustrates this classification.

Classification of C11H24 Isomers

Decane Parent Chain Nonane Parent Chain Octane Parent Chain Heptane Parent Chain

Undecane Isomers (C₁₁H₂₄)

Methyldecanes Dimethylnonanes Ethylnonanes Trimethyloctanes Ethylmethyloctanes Propyloctanes Tetramethylheptanes Ethyldimethylheptanes Diethylheptanes

Click to download full resolution via product page

Caption: Hierarchical classification of C11H24 isomers.

The table below provides the IUPAC names for a selection of the 159 isomers of undecane,

categorized by their parent alkane chain.[8]
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Parent Chain IUPAC Name of Isomer Synonyms

Decane 2-Methyldecane Isoundecane

3-Methyldecane -

4-Methyldecane -

5-Methyldecane -

Nonane 2,2-Dimethylnonane -

2,3-Dimethylnonane -

2,4-Dimethylnonane -

2,5-Dimethylnonane -

2,6-Dimethylnonane -

2,7-Dimethylnonane -

2,8-Dimethylnonane -

3,3-Dimethylnonane -

3,4-Dimethylnonane -

3,5-Dimethylnonane -

3,6-Dimethylnonane -

3,7-Dimethylnonane -

4,4-Dimethylnonane -

4,5-Dimethylnonane -

4,6-Dimethylnonane -

5,5-Dimethylnonane -

3-Ethylnonane -

4-Ethylnonane -

5-Ethylnonane -
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Octane 2,2,3-Trimethyloctane -

2,2,4-Trimethyloctane -

2,2,5-Trimethyloctane -

2,2,6-Trimethyloctane -

2,2,7-Trimethyloctane -

3-Ethyl-2-methyloctane -

4-Ethyl-2-methyloctane -

3-Propyloctane -

4-Propyloctane -

Heptane 2,2,3,3-Tetramethylheptane -

2,2,3,4-Tetramethylheptane -

3-Ethyl-2,2-dimethylheptane -

4-Ethyl-2,2-dimethylheptane -

3,3-Diethylheptane -

3,4-Diethylheptane -

Hexane 2,2,3,3,4-Pentamethylhexane -

2,2,3,4,4-Pentamethylhexane -

3-Ethyl-2,2,3-trimethylhexane -

3,3-Diethyl-2-methylhexane -

Pentane
2,2,3,3,4,4-

Hexamethylpentane
-

3,3-Diethyl-2,2-

dimethylpentane
-

Note on Experimental Protocols and Signaling Pathways: The characterization of chemical

isomers primarily involves analytical techniques such as Gas Chromatography-Mass
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Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-

Transform Infrared (FTIR) spectroscopy to elucidate their molecular structure. As alkanes, the

isomers of undecane are generally considered to be biologically inert and are not involved in

specific biological signaling pathways. Their relevance in drug development is typically as

excipients or solvents, where their physicochemical properties are of importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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